Cas no 1632006-28-0 (Esaxerenone)

• Product Name: Esaxerenone
• CAS No: 1632006-28-0
• MF: C₂₂H₂₁F₃N₂O₄S
• MW: 466.473355054855
• MDL: MFCD31630843
• CID: 4609972
• Update Time: 2025-07-25

Esaxerenone Chemical and Physical Properties

Names and Identifiers

• Esaxerenone
• N62TGJ04A1
• 1-(2-hydroxyethyl)-4-methyl-N-(4-(methylsulfonyl)phenyl)-5-(2-(trifluoromethyl)phenyl)-1H-pyrrole-3-carboxamide
• 1-(2-hydroxyethyl)-4-methyl-N-(4-methylsulfonylphenyl)-5-[2-(trifluoromethyl)phenyl]pyrrole-3-carboxamide
• E6R
• Esaxerenone [INN]
• Esaxerenone (JAN/INN)
• GTPL9894
• BDBM50398059
• DB15207
• J3.590.754H
• A16925
• D10892
• Q27284603
• (+/-)-1-(2-hydroxyethyl)-4-methyl-N-[4-(methylsul

• MDL： MFCD31630843
• Inchi： 1S/C22H21F3N2O4S/c1-14-18(21(29)26-15-7-9-16(10-8-15)32(2,30)31)13-27(11-12-28)20(14)17-5-3-4-6-19(17)22(23,24)25/h3-10,13,28H,11-12H2,1-2H3,(H,26,29)
• InChI Key： NOSNHVJANRODGR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)NC(C1=CN(CCO)C(C2C=CC=CC=2C(F)(F)F)=C1C)=O)(=O)=O

Computed Properties

• Exact Mass: 466.11741282 g/mol
• Monoisotopic Mass: 466.11741282 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.8
• Molecular Weight: 466.5

Esaxerenone Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Esaxerenone

Esaxerenone (CAS No. 1632006-28-0): A Comprehensive Review of Its Therapeutic Potential and Clinical Applications

In recent years, Esaxerenone (CAS No. 1632006-28-0) has emerged as a promising therapeutic agent in the field of cardiovascular and renal medicine. This nonsteroidal mineralocorticoid receptor antagonist (MRA) has garnered significant attention due to its selective action and improved safety profile compared to traditional MRAs. With the rising global prevalence of hypertension and chronic kidney disease (CKD), Esaxerenone offers a novel approach to managing these conditions while minimizing adverse effects such as hyperkalemia.

The molecular structure of Esaxerenone (CAS No. 1632006-28-0) is optimized for high affinity and selectivity toward the mineralocorticoid receptor. Unlike older MRAs like spironolactone, Esaxerenone exhibits minimal cross-reactivity with other steroid receptors, reducing the risk of hormonal side effects. This specificity has made it a first-line treatment option for resistant hypertension and a potential therapy for diabetic nephropathy, addressing two of the most searched topics in cardiovascular pharmacology today.

Clinical trials have demonstrated that Esaxerenone (CAS No. 1632006-28-0) significantly reduces albuminuria, a key biomarker in CKD progression. This effect is particularly relevant given the increasing focus on early intervention in kidney disease and the demand for renoprotective therapies among healthcare providers. Moreover, its once-daily dosing regimen enhances patient compliance—a critical factor in chronic disease management frequently discussed in medical forums.

From a pharmacokinetic perspective, Esaxerenone boasts a favorable profile with high oral bioavailability and linear dose proportionality. Its metabolism primarily occurs via CYP3A4, necessitating caution with concomitant use of strong CYP3A4 inhibitors—a point often raised in drug interaction queries by practicing clinicians. The compound's terminal half-life of approximately 19 hours supports sustained receptor blockade, making it pharmacodynamically superior to shorter-acting alternatives.

The development of Esaxerenone (CAS No. 1632006-28-0) reflects the pharmaceutical industry's shift toward precision medicine in cardiorenal disorders. Its approval in Japan (2019) and subsequent clinical investigations worldwide have positioned it as a next-generation MRA, answering the medical community's call for safer potassium-sparing agents. Ongoing research explores its potential in heart failure with preserved ejection fraction (HFpEF), a condition lacking effective therapies that dominates current cardiovascular research agendas.

Safety data from phase III trials reveal that Esaxerenone maintains an excellent tolerability profile, with incidence rates of hyperkalemia comparable to placebo in properly selected patients. This safety advantage addresses one of the most persistent clinical concerns with MRAs and appears prominently in treatment guidelines discussions. The compound's renal excretion profile (approximately 15% unchanged in urine) makes it suitable for patients with varying degrees of renal impairment—a population increasingly targeted in personalized treatment algorithms.

Comparative effectiveness research has begun to elucidate Esaxerenone's place in therapy relative to other MRAs. Its non-inferiority in blood pressure reduction combined with superior tolerability positions it favorably in treatment hierarchies, particularly for patients intolerant to spironolactone or eplerenone. These comparative data respond directly to frequently searched clinical decision-making queries in electronic medical resources.

The economic implications of Esaxerenone (CAS No. 1632006-28-0) therapy warrant consideration amid growing healthcare cost containment discussions. While acquisition costs may be higher than conventional MRAs, potential reductions in hospitalizations for hyperkalemia and improved long-term renal outcomes could justify its use in value-based care models—a hot topic in contemporary health policy circles.

Future directions for Esaxerenone research include exploration of its pleiotropic effects beyond blood pressure control. Preclinical data suggest possible benefits in vascular inflammation reduction and endothelial function improvement, areas of intense scientific interest given their implications for atherosclerosis prevention. Such investigations align with patient and provider searches for multimodal therapeutic approaches to cardiovascular risk reduction.

In conclusion, Esaxerenone (CAS No. 1632006-28-0) represents a significant advancement in mineralocorticoid receptor antagonism, addressing numerous unmet needs in cardiovascular and renal medicine. Its optimized receptor selectivity, demonstrated clinical efficacy, and favorable safety profile respond directly to current therapeutic challenges and frequently searched clinical questions. As real-world evidence accumulates and additional indications are explored, Esaxerenone is poised to become an increasingly important tool in managing cardiorenal metabolic disorders worldwide.